Cas no 383135-64-6 (2-[5-chloro-2-(ethanesulfonyl)phenyl]acetic acid)

• Product Name: 2-[5-chloro-2-(ethanesulfonyl)phenyl]acetic acid
• CAS No: 383135-64-6
• MF: C₁₀H₁₁ClO₄S
• MW: 262.709941148758
• CID: 5224439
• Update Time: 2025-05-20

2-[5-chloro-2-(ethanesulfonyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-chloro-2-(ethanesulfonyl)phenyl]acetic acid

• Inchi： 1S/C10H11ClO4S/c1-2-16(14,15)9-4-3-8(11)5-7(9)6-10(12)13/h3-5H,2,6H2,1H3,(H,12,13)
• InChI Key： XJNXILRUPXCQGA-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC(Cl)=CC=C1S(CC)(=O)=O

Additional information on 2-[5-chloro-2-(ethanesulfonyl)phenyl]acetic acid

2-[5-Chloro-2-(Ethanesulfonyl)phenyl]acetic Acid (CAS No. 383135-64-6): An Overview

2-[5-Chloro-2-(ethanesulfonyl)phenyl]acetic acid (CAS No. 383135-64-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the arylsulfonate family and is characterized by its unique structural features, including a chlorinated benzene ring and an ethanesulfonyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-[5-chloro-2-(ethanesulfonyl)phenyl]acetic acid can be represented as C₁₀H₁₀ClO₄S. The presence of the chloro substituent and the ethanesulfonyl group imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its use in various pharmaceutical formulations and research applications.

In recent years, 2-[5-chloro-2-(ethanesulfonyl)phenyl]acetic acid has been studied extensively for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are enzymes that play a critical role in cell signaling and regulation. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Beyond its enzymatic inhibition properties, 2-[5-chloro-2-(ethanesulfonyl)phenyl]acetic acid has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that the compound may have therapeutic potential in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-[5-chloro-2-(ethanesulfonyl)phenyl]acetic acid is another important aspect of its evaluation as a potential drug candidate. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Specifically, the compound has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a therapeutic agent intended for chronic administration.

In addition to its therapeutic applications, 2-[5-chloro-2-(ethanesulfonyl)phenyl]acetic acid is also used as an intermediate in the synthesis of other biologically active compounds. Its versatile reactivity allows it to be incorporated into various chemical structures, making it a valuable building block in synthetic chemistry. This versatility has led to its use in the development of novel compounds with diverse biological activities, including antiviral agents and neuroprotective agents.

The safety profile of 2-[5-chloro-2-(ethanesulfonyl)phenyl]acetic acid is an essential consideration in its development as a pharmaceutical product. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2-[5-chloro-2-(ethanesulfonyl)phenyl]acetic acid (CAS No. 383135-64-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential clinical applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.